4-butoxy-N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]benzamide

• IUPAC Name: 4-butoxy-N-(2-hydroxy-2-naphthalen-1-ylethyl)benzamide
• InChI: InChI=1S/C23H25NO3/c1-2-3-15-27-19-13-11-18(12-14-19)23(26)24-16-22(25)21-10-6-8-17-7-4-5-9-20(17)21/h4-14,22,25H,2-3,15-16H2,1H3,(H,24,26)
• InChI Key: ZFVVKKMCHIYKEV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC(C2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C23H25NO3
• Molecular Weight: 363.4 g/mol

Description

Benzamides are a class of compounds containing a benzamide moiety, which is a benzene ring attached to an amide group. They are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods. For example, the compound “4-Butoxy-N-[2-(2-thienyl)ethyl]benzamide” has been analyzed using mass spectrometry (MS).

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the compound “4-Butoxy-N-[2-(2-thienyl)ethyl]benzamide” has a molecular weight of 303.42 g/mol.

Mechanism of Action

The mechanism of action of benzamides depends on their specific structure and the context in which they are used. For example, some benzamides are used as potential drug compounds.

Future Directions

The future directions in the field of benzamides research could involve the development of new synthetic methods, the discovery of new applications, and the improvement of existing processes.